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Compound of Interest

Compound Name: Cmpda

Cat. No.: B2565229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fluorescent properties of 5-

Chloromethylfluorescein Diacetate (CMFDA), a widely used green fluorescent probe for long-

term cell tracking and viability studies.

Core Fluorescence Properties
CMFDA is a cell-permeant dye that, upon entering a viable cell, undergoes intracellular

enzymatic and chemical reactions to become a fluorescent and cell-impermeant product.

Initially, CMFDA is a non-fluorescent molecule. Once it crosses the cell membrane, intracellular

esterases cleave the two acetate groups, and the chloromethyl group reacts with intracellular

thiols, such as glutathione, in a reaction mediated by glutathione S-transferase.[1][2] This

process results in a fluorescent conjugate that is well-retained within the cell for extended

periods, often through several cell divisions.[3][4][5]

Spectral Characteristics
The fluorescent product of CMFDA exhibits spectral properties similar to fluorescein

isothiocyanate (FITC).[3][6][7] The excitation and emission maxima are consistently reported

across various suppliers and literature.
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Property Wavelength (nm)

Excitation Maximum ~492 - 498

Emission Maximum ~516 - 517

Note: The exact excitation and emission maxima may vary slightly depending on the cellular

environment and the instrumentation used.[3]

Quantitative Fluorescence Data
While CMFDA is widely recognized for its bright fluorescence and high signal-to-noise ratio,

specific quantitative data for its quantum yield and extinction coefficient are not consistently

reported in publicly available resources. The fluorescence quantum yield is a measure of the

efficiency of photon emission after absorption, and the extinction coefficient relates to the

efficiency of light absorption at a specific wavelength. Although described as having a high

quantum yield, a precise numerical value is not readily available.[8]

Mechanism of Action and Cellular Retention
The transformation of CMFDA from a non-fluorescent, cell-permeant compound to a

fluorescent, cell-impermeant probe is a key feature that enables its use in long-term cell

tracking.
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Start: Healthy Cells in Culture

Prepare CMFDA Working Solution
(e.g., 5 µM in serum-free medium)

Remove Culture Medium

Add Pre-warmed CMFDA
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Incubate at 37°C
(e.g., 30 minutes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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